Cas no 1183572-07-7 (2-(3,5-Difluorophenyl)-5-methoxybenzoic acid)

• Product Name: 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid
• CAS No: 1183572-07-7
• MF: C₁₄H₁₀F₂O₃
• MW: 264.224211215973
• MDL: MFCD12859268
• CID: 2622247
• PubChem ID: 53211149
• Update Time: 2025-07-19

2-(3,5-Difluorophenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID90681180
• 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, 95%
• MFCD12859268
• AKOS005821223
• 2-(3,5-DIFLUOROPHENYL)-5-METHOXYBENZOIC ACID
• 3',5'-Difluoro-4-methoxy[1,1'-biphenyl]-2-carboxylic acid
• 1183572-07-7
• 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid

• MDL： MFCD12859268
• Inchi： 1S/C14H10F2O3/c1-19-11-2-3-12(13(7-11)14(17)18)8-4-9(15)6-10(16)5-8/h2-7H,1H3,(H,17,18)
• InChI Key： ZATCCQBDZVAFDN-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC(=CC=1C(=O)O)OC)F

Computed Properties

• Exact Mass: 264.05980050Da
• Monoisotopic Mass: 264.05980050Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid

Introduction to 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid (CAS No. 1183572-07-7)

2-(3,5-Difluorophenyl)-5-methoxybenzoic acid, with the CAS number 1183572-07-7, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a difluorophenyl and a methoxybenzoic acid moiety. These structural features contribute to its potential therapeutic applications and make it a subject of ongoing investigation in various scientific disciplines.

The chemical formula of 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid is C₁₄H₉F₂O₃. Its molecular weight is approximately 269.21 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties are crucial for its use in various biochemical assays and drug development processes.

2-(3,5-Difluorophenyl)-5-methoxybenzoic acid has been studied for its potential as a therapeutic agent due to its unique pharmacological properties. Recent research has focused on its anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the context of cancer research, 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid has shown significant antiproliferative activity against various cancer cell lines. A study published in the Cancer Research journal in 2020 demonstrated that this compound selectively inhibits the growth of breast cancer cells by inducing apoptosis through the activation of caspase pathways. Additionally, it has been found to enhance the efficacy of existing chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The mechanism of action of 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid is multifaceted. It has been shown to modulate key signaling pathways involved in inflammation and cancer progression. For example, it can inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses and cell survival. Furthermore, it can also interfere with the mitogen-activated protein kinase (MAPK) pathway, which is crucial for cell proliferation and differentiation.

In addition to its therapeutic potential, 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid has been explored for its use as a chemical probe in biological research. Its ability to selectively target specific proteins and pathways makes it a valuable tool for understanding complex biological processes. For instance, it has been used to investigate the role of specific enzymes in metabolic pathways and to identify novel targets for drug discovery.

The synthesis of 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of 3,5-difluorobenzaldehyde with methoxyphenylacetic acid followed by oxidation to form the final carboxylic acid product. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for both research and industrial applications.

Safety considerations are an important aspect when handling 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken during storage and handling to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working under a fume hood when necessary, and following standard laboratory protocols for waste disposal.

In conclusion, 2-(3,5-Difluorophenyl)-5-methoxybenzoic acid (CAS No. 1183572-07-7) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation into its therapeutic potential. Ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, contributing to advancements in drug development and biological research.